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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B2762289 Get Quote

This document provides a comprehensive overview of the safety, handling, and toxicological

information for 2,4-Dibromothiazole (CAS No. 4175-77-3), intended for researchers,

scientists, and professionals in drug development. It consolidates data from various safety data

sheets and chemical suppliers to ensure safe laboratory practices.

Introduction and Applications
2,4-Dibromothiazole is a halogenated heterocyclic compound widely utilized as a key

intermediate and building block in organic synthesis.[1] Its reactive bromine atoms make it a

versatile substrate for cross-coupling reactions, such as Suzuki and Stille couplings, enabling

the construction of more complex molecular architectures.[1] Key applications include the

synthesis of fungicides and herbicides in the agrochemical industry and the development of

biologically active molecules in pharmaceutical research.[2][3][4] Notably, it is used in the

preparation of 2,4-disubstituted thiazole derivatives with properties such as survival motor

neuron (SMN) protein modulation and has been investigated as a nicotinic acetylcholine

receptor (nAChR) antagonist.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2,4-Dibromothiazole are

summarized below. The compound is typically a solid at room temperature, appearing as an

off-white or white crystalline powder.
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Property Value Source(s)

CAS Number 4175-77-3

Molecular Formula C₃HBr₂NS

Molecular Weight 242.92 g/mol

Appearance
Off-white to white crystalline

powder/solid

Melting Point 80-84 °C

Boiling Point 242.8 °C @ 760 mmHg

Density 2.324 g/cm³

Flash Point 100.6 °C

LogP (n-octanol/water) 2.237 - 2.668

Water Solubility Insoluble / No data available

Hazard Identification and Classification
2,4-Dibromothiazole is classified as a hazardous substance. The signal word "Danger" is

used on safety data sheets. It is harmful if swallowed, causes skin irritation, may cause

respiratory irritation, and poses a risk of serious eye damage.

GHS Hazard Classification:

Classification Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation
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Source(s):

NFPA 704 Rating:

Category Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability (Red) 1

Materials that require

considerable preheating before

ignition and combustion can

occur.

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Source(s):

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize risk. This includes the use of engineering

controls, appropriate personal protective equipment (PPE), and adherence to established

laboratory procedures.

Engineering Controls & PPE:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or fumes.

Wear appropriate personal protective equipment (PPE):

Eye Protection: Chemical safety goggles and/or a face shield.

Hand Protection: Impervious chemical-resistant gloves.
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Respiratory Protection: For operations generating dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator (e.g., N95 dust mask) is recommended.

Skin and Body Protection: A lab coat and appropriate protective clothing to prevent skin

exposure.

Handling and Hygiene:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the work area.

Wash hands and any exposed skin thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep containers tightly sealed to protect from moisture and light.

Store locked up.

Some suppliers recommend specific storage temperatures, such as 0-8 °C or -20°C.

Incompatible Materials: Strong oxidizing agents.
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A logical workflow for the safe handling of 2,4-Dibromothiazole.

Emergency and First Aid Procedures
In case of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER or doctor.

Skin Contact

Take off contaminated clothing.

Wash skin with plenty of water

and soap. If skin irritation

occurs, get medical

advice/attention.

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

Ingestion

Rinse mouth. Call a POISON

CENTER or doctor if you feel

unwell.

Accidental Release Measures: For spills, evacuate personnel to a safe area. Wear appropriate

PPE, including respiratory protection. Avoid generating dust. Sweep up the material, place it in

a suitable, sealed container for disposal, and clean the spill area thoroughly. Do not let the

product enter drains.

Toxicological and Reactivity Data
Toxicological Information:

Acute Toxicity: While specific LD50 data is not available in the provided sources, the

compound is classified as "Harmful if swallowed" (Acute Toxicity, Oral, Category 4). The

toxicological properties have not been fully investigated.
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Skin and Eye Irritation: Causes skin irritation and serious eye damage.

Respiratory Sensitization: May cause respiratory irritation.

Carcinogenicity: Not listed as a probable, possible, or confirmed human carcinogen by IARC.

Germ Cell Mutagenicity: No data available.

Reactivity and Stability:

Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Hazardous Reactions: Hazardous polymerization does not occur.

Conditions to Avoid: Incompatible materials, dust formation, and exposure to light and

moisture.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can form, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides,

and hydrogen bromide gas.

Biological Activity and Experimental Considerations
Beyond its role as a synthetic intermediate, 2,4-Dibromothiazole has been identified as a

nicotinic acetylcholine receptor (nAChR) antagonist. This mechanism involves the selective

blockage of acetylcholine binding to the receptor, thereby inhibiting ion channel opening and

subsequent cellular depolarization. This antagonistic activity has been linked to potential

therapeutic effects, such as the inhibition of inflammatory mediators in the context of

inflammatory bowel disease.
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Proposed mechanism of 2,4-Dibromothiazole as an nAChR antagonist.

Experimental Protocol Example: Synthesis

While not a safety experiment, understanding the synthesis illustrates the compound's

reactivity. A general procedure for synthesizing 2,4-dibromothiazoles involves heating a 2,4-

thiazolidinedione with phosphorus tribromide (PBr₃) at 130°C. The workup protocol includes
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cooling the reaction, diluting it with ice water, neutralizing with sodium carbonate, and

extracting the product with a solvent like dichloromethane. Purification is typically achieved via

column chromatography. This process involves corrosive reagents and high temperatures,

underscoring the need for stringent safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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